tert-butyl 2-((2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethylcarbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C21H28ClN3O5/c1-21(2,3)30-20(28)25-9-4-5-16(25)19(27)23-8-10-24-12-14-11-15(22)6-7-17(14)29-13-18(24)26/h6-7,11,16H,4-5,8-10,12-13H2,1-3H3,(H,23,27)
• InChI Key: KYOVHHVQZVADOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C(=O)NCCN2CC3=C(C=CC(=C3)Cl)OCC2=O
• Molecular Formula: C21H28ClN3O5
• Molecular Weight: 437.9 g/mol
• CAS No.: 1902908-72-8

Description

Tert-butyl 2-((2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C21H28ClN3O5 and its molecular weight is 437.92. The purity is usually 95%.
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Scientific Research Applications

Thermal and Thermo-oxidative Degradation Studies

Research on poly(ethylene terephthalate) and poly(butylene terephthalate) provides insights into the thermal and thermo-oxidative degradation of polymers, highlighting the stability and degradation mechanisms of similar complex molecules. This study contributes to understanding the environmental stability and degradation pathways of similar chemical compounds (Botelho et al., 2001).

Radical Acylation and Synthesis of Carbonyl-containing Compounds

Tert-butylperoxy-2-ethylhexanoate (TBPEH) and tert-butyl peroxybenzoate (TBPB) are used in the radical acylation of allyl ester with benzaldehyde, demonstrating the synthesis of new carbonyl-containing compounds under solvent-free and metal-free conditions. This research illustrates the broad utility of tert-butyl compounds in synthetic organic chemistry for creating diverse molecular structures with potential applications in materials science and pharmaceuticals (Sun et al., 2022).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate demonstrate the process of creating new molecules with potential biological activity. This research involves condensation reactions, spectroscopic evidences, and X-ray diffraction studies to elucidate the structure and properties of the synthesized compounds, contributing to the field of medicinal chemistry and materials science (Sanjeevarayappa et al., 2015).

Aryloxycarbonylcarbene Complexes in Asymmetric Catalytic Cyclopropanations

Research on aryloxycarbonylcarbene complexes of bis(oxazolinyl)pyridineruthenium as active intermediates in asymmetric catalytic cyclopropanations highlights the application of tert-butyl compounds in catalysis. This study provides insights into the mechanisms of catalytic reactions and the synthesis of enantioselective compounds, offering potential applications in asymmetric synthesis and pharmaceutical manufacturing (Park et al., 1996).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The study of this compound could lead to new insights in organic chemistry, medicinal chemistry, or materials science, depending on its properties and applications.